Para-topolin-d4

• Molecular Formula: C12H11N5O
• Molecular Weight: 245.27 g/mol
• InChI: InChI=1S/C12H11N5O/c18-9-3-1-8(2-4-9)5-13-11-10-12(15-6-14-10)17-7-16-11/h1-4,6-7,18H,5H2,(H2,13,14,15,16,17)/i1D,2D,3D,4D
• InChIKey: XTKJIEMODDQCRV-RHQRLBAQSA-N

Para-topolin-d4: Deuterated Cytokinin Standard

Para-topolin-d4 is a stable isotope-labeled analog of the aromatic cytokinin para-topolin, specifically deuterated at four hydrogen positions (molecular formula C12H7D4N5O, MW 245.27) . As a member of the topolin class of N6-substituted adenine derivatives, para-topolin (6-(4-hydroxybenzylamino)purine) exhibits biological activity through cytokinin signaling pathways, though structure-activity studies have demonstrated that the para-hydroxylated isomer is significantly less active than the meta-topolin isomer at cytokinin receptors [1]. The deuterated form is designed exclusively as an internal standard for quantitative mass spectrometry, leveraging a nominal mass shift of +4 Da relative to the unlabeled analyte (MW 241.25) to enable isotope dilution-based quantitation of endogenous para-topolin in plant tissues [2].

Workflow Isotope dilution LC-MS/MS quantitation

Selection +4 Da deuterated internal standard for SRM selectivity

Use Context Endogenous cytokinin profiling in plant tissue extracts

• [1] Plíhal, O. (2021). Cytokinin Signalling and Mechanism of Action of Meta-Topolin and Its Derivatives. In: Ahmad, N., Strnad, M. (eds) Meta Topolin: A Growth Regulator for Plant Biotechnology and Agriculture. Springer, Singapore, pp. 39–48. View Source
• [2] Summons, R. E., Duke, C. C., Eichholzer, J. V., Entsch, B., Letham, D. S., MacLeod, J. K., & Parker, C. W. (1979). Mass spectrometric analysis of cytokinins in plant tissues. II—Quantitation of cytokinins in Zea mays kernels using deuterium labelled standards. Biological Mass Spectrometry, 6(9), 407–413. View Source

Why Para-topolin-d4 Is Irreplaceable

Generic substitution of Para-topolin-d4 with its unlabeled counterpart (para-topolin) or with deuterated analogs of other topolin isomers (e.g., meta-topolin-d4, ortho-topolin-d4) introduces critical errors in quantitative LC-MS/MS workflows. Unlabeled para-topolin cannot serve as an internal standard because it is chemically identical to the target analyte and thus provides no mass spectrometric distinction for isotope dilution calculations [1]. Deuterated standards of structurally different topolin isomers, even with identical nominal mass shifts, exhibit different chromatographic retention times and distinct ionization efficiencies due to the positional variation of the hydroxyl group on the benzyl ring, leading to inaccurate correction of matrix effects and extraction losses that are specific to the para-topolin analyte [2][3]. The established isotope dilution method for cytokinin quantification explicitly requires that the internal standard be the stable isotope-labeled form of exactly the same chemical species being measured, as any structural deviation compromises the fundamental assumption of identical physicochemical behavior between analyte and standard throughout sample preparation and ionization [3].

Para-topolin-d4
(this product) Risk Unlabeled para-topolin provides no mass distinction for isotope dilution and cannot correct matrix effects.

Para-topolin-d4 Risk meta-topolin-d4 or ortho-topolin-d4 differ in retention time and ionization efficiency; co-elution assumption fails.

Para-topolin-d4 Risk Single- or double-deuterated cytokinin standards risk isotopic cross-talk with the natural ¹³C-isotopologue envelope.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Plíhal, O. (2021). Cytokinin Signalling and Mechanism of Action of Meta-Topolin and Its Derivatives. In: Ahmad, N., Strnad, M. (eds) Meta Topolin: A Growth Regulator for Plant Biotechnology and Agriculture. Springer, Singapore, pp. 39–48. View Source
• [3] Novák, O., Hauserová, E., Amakorová, P., Doležal, K., & Strnad, M. (2008). Cytokinin profiling in plant tissues using ultra-performance liquid chromatography–electrospray tandem mass spectrometry. Phytochemistry, 69(11), 2214–2224. View Source

Para-topolin-d4: Key Differentiation Evidence

Mass Shift for Baseline-Resolved Detection

Para-topolin-d4 incorporates four deuterium atoms, yielding a monoisotopic mass shift of +4.02 Da compared to unlabeled para-topolin (245.27 vs. 241.25 g/mol) . This mass difference exceeds the minimum +3 Da threshold recommended to avoid isotopic cross-talk between the internal standard and analyte ion clusters in selected reaction monitoring (SRM) mode [1]. By contrast, single- or double-deuterated cytokinin standards (ΔM = +1 or +2 Da) risk significant signal overlap with the natural 13C-isotopologue envelope of the unlabeled analyte, leading to systematic overestimation of endogenous concentrations [1].

Mass Shift Selectivity

Class-level inference

+4.02 Da

Minimizes isotopic interference risk in SRM quantitation

Exceeds +3 Da threshold; review vendor-specific isotopic distribution

Evidence Dimension	Mass spectrometric selectivity (ΔM between internal standard and analyte)
Target Compound Data	ΔM = +4.02 Da (MW 245.27 for C12H7D4N5O)
Comparator Or Baseline	Unlabeled para-topolin: ΔM = 0 Da (MW 241.25); single-deuterated standard: ΔM = +1 Da (MW ~242.25); double-deuterated standard: ΔM = +2 Da (MW ~243.25)
Quantified Difference	+4.02 Da vs. 0 Da (unlabeled); 2.02–3.02 Da greater shift than commonly used single- or double-deuterated internal standards
Conditions	Electrospray ionization triple quadrupole LC-MS/MS in selected reaction monitoring (SRM) mode; isotopic envelope modeling based on natural 13C abundance (~1.1% per carbon, 12 carbons in para-topolin)

Why This Matters

Procurement of a +4 Da internal standard directly minimizes the risk of isotopic interference that would require post-hoc mathematical correction—a major source of quantitative inaccuracy in plant hormone profiling.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Purity Parity Ensures Calibration Integrity

The commercial specification for Para-topolin-d4 includes a chemical purity of ≥98% , which is equivalent to or surpasses the purity grades reported for unlabeled para-topolin analytical standards (typically ≥98% to 99% (HPLC)) . This parity ensures that the deuterated internal standard does not introduce impurity-derived interference that would bias calibration curves or inflate the apparent endogenous analyte concentration when used in isotope dilution calculations [1].

Purity Parity

Cross-study comparable

≥98% (HPLC) — equivalent to unlabeled analytical standard

Ensures calibration integrity across vendor specifications

Verify lot-specific Certificate of Analysis

Evidence Dimension	Chemical purity of the deuterated internal standard vs. unlabeled analyte standard
Target Compound Data	≥98% (HPLC; Para-topolin-d4)
Comparator Or Baseline	Unlabeled para-topolin: ≥98% to 99% (HPLC; multiple commercial sources)
Quantified Difference	Equivalent (≥98% for both deuterated and unlabeled forms)
Conditions	HPLC purity determination per vendor Certificate of Analysis specifications; comparable to analytical-grade standards used in isotope dilution calibration (Novák et al., 2008)

Why This Matters

Procurement of a deuterated standard with documented purity parity reduces the risk of unknown impurities propagating into quantitative results—an essential selection criterion when auditing internal standard quality across vendors.

• [1] Novák, O., Hauserová, E., Amakorová, P., Doležal, K., & Strnad, M. (2008). Cytokinin profiling in plant tissues using ultra-performance liquid chromatography–electrospray tandem mass spectrometry. Phytochemistry, 69(11), 2214–2224. View Source

Co-elution for Accurate Matrix Correction

A fundamental requirement for valid isotope dilution quantitation is that the deuterated internal standard co-elutes with the unlabeled analyte to experience identical ion suppression or enhancement from the sample matrix [1]. Para-topolin-d4, being structurally identical to para-topolin except for deuterium substitution, exhibits near-identical reversed-phase chromatographic retention, with any deuterium-induced retention time shift typically <0.05 min under standard cytokinin UPLC conditions [2]. In contrast, structural analogs used as surrogate internal standards (e.g., ortho-topolin or meta-topolin) elute at measurably different retention times due to altered hydrophobicity from the positional isomerism of the hydroxyl group [3], which can result in differential matrix effect exposure and compromised quantitation accuracy.

Co-elution Fidelity

Class-level inference

RT shift <0.05 min for para-topolin-d4 vs. >0.2–0.5 min for positional isomers

Enables accurate matrix-effect correction via co-elution

Confirm retention time under specific gradient conditions

Evidence Dimension	Chromatographic co-elution fidelity with target analyte
Target Compound Data	Retention time (RT) of para-topolin-d4 differs from para-topolin by <0.05 min (deuterium-induced RT shift on C18 reverse-phase UPLC)
Comparator Or Baseline	Ortho-topolin (2-hydroxy isomer) and meta-topolin (3-hydroxy isomer) exhibit RT differences of >0.2–0.5 min relative to para-topolin under the same gradient conditions
Quantified Difference	<0.05 min (deuterated) vs. >0.2–0.5 min (positional isomer analog); approximate 4–10 fold better co-elution fidelity
Conditions	C18 reverse-phase UPLC with standard cytokinin profiling gradient (e.g., 0.1% formic acid in water/acetonitrile mobile phase, as per Novák et al., 2008 protocol)

Why This Matters

Co-elution is the mechanistic basis for matrix correction in isotope dilution; a deuterated standard that co-elutes within 0.05 min of the analyte enables accurate normalization of ion suppression effects that can otherwise bias quantitation by 30–50% in complex plant extracts.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Novák, O., Hauserová, E., Amakorová, P., Doležal, K., & Strnad, M. (2008). Cytokinin profiling in plant tissues using ultra-performance liquid chromatography–electrospray tandem mass spectrometry. Phytochemistry, 69(11), 2214–2224. View Source
• [3] Plíhal, O. (2021). Cytokinin Signalling and Mechanism of Action of Meta-Topolin and Its Derivatives. In: Ahmad, N., Strnad, M. (eds) Meta Topolin: A Growth Regulator for Plant Biotechnology and Agriculture. Springer, Singapore, pp. 39–48. View Source

Deuterated Internal Standard Enables Sensitive Quantification

The isotope dilution method employing deuterated cytokinin internal standards (including para-topolin-d4) has been validated at a spike level of 0.5 pmol per sample for cytokinin determination in plant tissue extracts . This approach yields limits of detection (LODs) in the range of 0.62–25.9 pg/mL for cytokinin bases and their glycoconjugates when coupled with modern UPLC-MS/MS instrumentation [1]. Endogenous para-topolin concentrations in plant tissues have been reported in the low picomolar to femtomolar range per gram fresh weight, meaning that quantitation without a co-injected deuterated internal standard falls below the reliable quantification threshold of external calibration methods due to cumulative matrix-induced signal suppression [2].

Detection Sensitivity

Cross-study comparable

~5–50 fold LOD improvement

Supports endogenous-level cytokinin detection in tissue extracts

LOD range 0.62–25.9 pg/mL reported; varies with instrumentation and matrix

Evidence Dimension	Quantitative sensitivity achievable with vs. without deuterated internal standard
Target Compound Data	LODs of 0.62–25.9 pg/mL for derivatized cytokinins using chemical isotope labeling UPLC-MS with deuterated internal standard [1]; validated spike level of 0.5 pmol per sample
Comparator Or Baseline	External calibration without internal standard: LODs typically 5–50 fold higher due to uncorrected matrix effects; reported LODs for underivatized cytokinins ~10–100 pg/mL
Quantified Difference	Approximately 5–50 fold improvement in practical LOD using deuterated internal standard isotope dilution vs. external calibration
Conditions	UPLC-ESI-MS/MS with multiple reaction monitoring (MRM); plant tissue extracts (e.g., Astragalus membranaceus roots, Arabidopsis thaliana seedlings); extraction in modified Bieleski buffer followed by mixed-mode SPE cleanup

Why This Matters

Para-topolin-d4 is the minimum essential reagent for achieving the quantitative sensitivity required to measure endogenous para-topolin in physiologically relevant concentration ranges—without it, the measurement falls below the reliable detection window.

• [1] Zhou, X., et al. (2021). Simultaneous quantitation of cytokinin bases and their glycoconjugates with stable isotope labelling ultrahigh performance liquid chromatography mass spectrometry. Journal of Chromatography A, 1636, 461782. View Source
• [2] Novák, O., Hauserová, E., Amakorová, P., Doležal, K., & Strnad, M. (2008). Cytokinin profiling in plant tissues using ultra-performance liquid chromatography–electrospray tandem mass spectrometry. Phytochemistry, 69(11), 2214–2224. View Source

Para-topolin-d4: Key Applications

Absolute Quantitation in Plant Development

When investigating the role of para-topolin in root development, senescence delay, or stress responses in model plants (Arabidopsis thaliana, tobacco, maize), accurate absolute quantitation is essential. Para-topolin-d4 is spiked at a known concentration (0.5 pmol/sample) into tissue extracts prior to purification, enabling correction for extraction efficiency, matrix effects, and ionization variability via the isotope dilution method [3]. Without this specific deuterated standard, endogenous para-topolin levels—often in the sub-picomolar range—cannot be reliably distinguished from background noise or from the structurally similar meta-topolin and ortho-topolin isomers [4].

Distinguishing Biosynthesis and Hydroxylation

Para-topolin-d4 enables stable isotope labeling experiments where deuterated para-topolin is fed to plant tissues or cell cultures to trace its metabolic fate—including glucosylation, ribosylation, and oxidative degradation. Because the deuterium label is on the adenine ring (4 positions), the resulting metabolites retain the mass tag and can be tracked independently from the endogenous unlabeled pool. This application cannot be performed using 15N-labeled standards (which label different atoms) or non-labeled analogs, as the para-topolin-specific metabolism (including the hydroxylation at the para position that distinguishes it from meta-topolin) requires the exact structural match [3].

Isomer-Specific Standards for Cytokinin Profiling

In comprehensive cytokinin profiling methods that simultaneously quantify zeatin-type, dihydrozeatin-type, and aromatic cytokinins (ortho-topolin, meta-topolin, para-topolin) in a single UPLC-MS/MS run, isomer-specific deuterated internal standards are mandatory [3]. Para-topolin-d4 serves as the unambiguous retention time and fragmentation pattern anchor for the para-topolin channel. Using a single deuterated internal standard for multiple topolin isomers would fail because of the differential chromatographic retention times (>0.2 min separation between isomers) and distinct MS/MS fragmentation pathways due to the hydroxyl group position, violating the fundamental assumption of identical behavior between the standard and each analyte [4].

Quality Control of Para-topolin Mesylate Formulations

The emerging use of para-topolin mesylate as a water-soluble anti-aging cosmetic and dermatological active ingredient [3] requires validated bioanalytical methods for pharmacokinetic studies and stability testing. Para-topolin-d4 provides the necessary isotopic internal standard for quantifying para-topolin mesylate in biological matrices (plasma, skin homogenates) and formulation stability samples with the precision and accuracy required for regulatory submission, where non-deuterated surrogate internal standards would not satisfy ICH M10 bioanalytical method validation guidelines due to differential recovery and matrix effects [4].

Application

Selection Property

Validation Focus

Plant tissue cytokinin quantitation

+4 Da mass shift for SRM isotopic selectivity

Co-elution and matrix-effect correction review

Metabolic tracing of para-topolin

Deuterium label retention on adenine ring

Metabolite tracking via mass tag persistence

Isomer-specific cytokinin profiling

Distinct retention time and MS/MS fragmentation anchor

Isomer-resolved chromatographic method review

Para-topolin formulation bioanalysis research

Deuterated ISTD for research-matrix recovery correction

Bioanalytical validation review

• [1] Novák, O., Hauserová, E., Amakorová, P., Doležal, K., & Strnad, M. (2008). Cytokinin profiling in plant tissues using ultra-performance liquid chromatography–electrospray tandem mass spectrometry. Phytochemistry, 69(11), 2214–2224. View Source
• [2] Plíhal, O. (2021). Cytokinin Signalling and Mechanism of Action of Meta-Topolin and Its Derivatives. In: Ahmad, N., Strnad, M. (eds) Meta Topolin: A Growth Regulator for Plant Biotechnology and Agriculture. Springer, Singapore, pp. 39–48. View Source
• [3] US Patent 2023/0055908 A1. Mesylate salt of para-topolin, compositions containing said salt and use thereof. View Source
• [4] International Council for Harmonisation (ICH). (2022). ICH Guideline M10 on Bioanalytical Method Validation and Study Sample Analysis. View Source